molecular formula C24H19ClN4OS B308227 6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

Cat. No. B308227
M. Wt: 447 g/mol
InChI Key: SSKLGCFDLDQKTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a unique chemical structure that makes it highly useful for a variety of research purposes.

Mechanism of Action

The mechanism of action of 6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, this compound has been found to have potent antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have potent anti-cancer and anti-inflammatory effects, as well as potential neuroprotective effects. Additionally, this compound has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments is its unique chemical structure, which makes it highly useful for a variety of research purposes. Additionally, this compound has been found to have potent therapeutic effects, which may make it a valuable tool for drug development. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One area of research that is particularly promising is the development of new drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, future research may also explore the potential applications of this compound in other areas of scientific research, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of 6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves a multi-step process that starts with the reaction of 4-chloroaniline with 4-methylbenzyl chloride to form 4-chloro-N-(4-methylbenzyl)aniline. This intermediate is then reacted with thioacetic acid to form 4-chloro-N-(4-methylbenzyl)thioacetanilide. The final step involves the reaction of this intermediate with 2-bromo-3-nitrobenzoic acid to form the target compound.

Scientific Research Applications

6-(4-Chlorophenyl)-3-[(4-methylbenzyl)sulfanyl]-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry, where this compound has been found to have potent anti-cancer and anti-inflammatory properties. Additionally, this compound has been found to have potential applications in the development of new drugs for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.

properties

Molecular Formula

C24H19ClN4OS

Molecular Weight

447 g/mol

IUPAC Name

6-(4-chlorophenyl)-3-[(4-methylphenyl)methylsulfanyl]-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine

InChI

InChI=1S/C24H19ClN4OS/c1-15-6-8-16(9-7-15)14-31-24-27-23-21(28-29-24)19-4-2-3-5-20(19)26-22(30-23)17-10-12-18(25)13-11-17/h2-13,22,26H,14H2,1H3

InChI Key

SSKLGCFDLDQKTR-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C5=CC=C(C=C5)Cl)N=N2

Canonical SMILES

CC1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C5=CC=C(C=C5)Cl)N=N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.